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Compound of Interest

Compound Name: 2-cyano-N,N-diethylacetamide

Cat. No.: B141909

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and a comprehensive protocol for the
synthesis of N,N-diethyl-2-cyanoacetamide from the reaction of N,N-diethylamine and ethyl
cyanoacetate. This synthesis is a key step in the preparation of various active pharmaceutical
ingredients and functional molecules.

Introduction

N,N-diethyl-2-cyanoacetamide is a valuable intermediate in organic synthesis. It serves as a
building block for various heterocyclic compounds and is notably used in the synthesis of
Entacapone, a catechol-O-methyltransferase (COMT) inhibitor for the treatment of Parkinson's
disease. The reaction between ethyl cyanoacetate and a secondary amine, such as N,N-
diethylamine, results in the formation of the corresponding N,N-disubstituted-2-
cyanoacetamide. This transformation is an aminolysis of the ester, where the amine displaces
the ethoxy group.

Reaction Scheme
The overall reaction is as follows:

Caption: Workflow for the synthesis of N,N-diethyl-2-cyanoacetamide.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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